Cas no 86069-61-6 (Acetamide, 2-[[(4-methylphenyl)sulfonyl]amino]-)

• Product name: Acetamide, 2-[[(4-methylphenyl)sulfonyl]amino]-
• CAS No: 86069-61-6
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 4246679
• PubChem ID: 894071

Acetamide, 2-[[(4-methylphenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[(4-methylphenyl)sulfonyl]amino]-
• 2-[(4-methylphenyl)sulfonylamino]acetamide
• 2-((4-Methylphenyl)sulfonamido)acetamide
• AKOS000444280
• CS-0364104
• 2-[[(4-METHYLPHENYL)SULFONYL]AMINO]ACETAMIDE
• 2-(4-METHYLBENZENESULFONAMIDO)ACETAMIDE
• SCHEMBL4859251
• SIKCRDUFNXXBGP-UHFFFAOYSA-N
• SR-01000266429
• 2-(Toluene-4-sulfonylamino)-acetamide
• starbld0038913
• 86069-61-6
• SR-01000266429-1
• 2-p-Toluenesulfonamidoacetamide

• Inchi： InChI=1S/C9H12N2O3S/c1-7-2-4-8(5-3-7)15(13,14)11-6-9(10)12/h2-5,11H,6H2,1H3,(H2,10,12)
• InChI Key： SIKCRDUFNXXBGP-UHFFFAOYSA-N
• SMILES： Cc1ccc(cc1)S(=O)(=O)NCC(N)=O

Computed Properties

• Exact Mass: 228.05686342Da
• Monoisotopic Mass: 228.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Acetamide, 2-[[(4-methylphenyl)sulfonyl]amino]-

Comprehensive Overview of Acetamide, 2-[[(4-methylphenyl)sulfonyl]amino]- (CAS No. 86069-61-6)

Acetamide, 2-[[(4-methylphenyl)sulfonyl]amino]-, with the CAS number 86069-61-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both acetamide and sulfonyl functional groups in its structure makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "sulfonamide applications", "acetamide derivatives", and "CAS 86069-61-6 uses" to explore its potential.

The compound's molecular structure features a 4-methylphenyl group attached to a sulfonylamino moiety, which is further linked to an acetamide unit. This unique arrangement contributes to its solubility in polar organic solvents, a property often highlighted in queries such as "solubility of sulfonamide compounds". Recent studies have investigated its role as a building block for drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. These applications align with trending topics like "green chemistry in pharmaceuticals" and "sustainable agrochemicals", which dominate current scientific discourse.

In analytical chemistry, Acetamide, 2-[[(4-methylphenyl)sulfonyl]amino]- is characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are frequently searched alongside the compound's CAS number to ensure purity and identity verification. The compound's stability under ambient conditions makes it suitable for storage and transportation, addressing common concerns like "chemical storage best practices". Additionally, its compatibility with polymer matrices has sparked interest in material science, as evidenced by searches for "sulfonamide-based polymers".

Environmental and safety profiles of CAS 86069-61-6 are also critical discussion points. Regulatory-compliant handling protocols are often queried under terms like "safe handling of sulfonamides". While the compound is not classified as hazardous under standard regulations, proper laboratory safety measures are recommended. This aligns with the growing emphasis on occupational health and chemical risk assessment in industrial settings.

Future research directions for Acetamide, 2-[[(4-methylphenyl)sulfonyl]amino]- may explore its catalytic properties or biodegradability, topics increasingly searched in the context of circular economy principles. Its potential as a ligand in coordination chemistry also remains underexplored, offering opportunities for innovation. As synthetic methodologies evolve, this compound could play a pivotal role in addressing challenges like "efficient synthetic routes" and "atom economy"—key themes in modern organic chemistry.